![molecular formula C11H10ClNO2 B184412 Ethyl 6-Chloroindole-2-carboxylate CAS No. 27034-51-1](/img/structure/B184412.png)
Ethyl 6-Chloroindole-2-carboxylate
Overview
Description
Ethyl 6-Chloroindole-2-carboxylate is a chemical compound with the molecular formula C11H10ClNO2 . It is a fused solid with a brown appearance .
Molecular Structure Analysis
The molecular structure of this compound is represented by the SMILES notationCCOC(=O)C1=CC2=CC=C(Cl)C=C2N1
. The InChI Key is FSMZLIBWSAMADK-UHFFFAOYSA-N
. Physical And Chemical Properties Analysis
This compound is a fused solid with a brown appearance . Its melting point ranges from 168.0 to 173.0°C . The molecular weight is 223.66 g/mol .Scientific Research Applications
Phosphine-Catalyzed Annulation : Zhu, Lan, and Kwon (2003) discovered that Ethyl 2-methyl-2,3-butadienoate, through [4 + 2] annulation with N-tosylimines in the presence of an organic phosphine catalyst, can lead to the formation of ethyl 6-substituted-1-(4-tosyl)-1,2,5,6-tetrahydro-pyridine-3-carboxylates with high yields and complete regioselectivity. This process is significant for synthesizing highly functionalized tetrahydropyridines (Zhu, Lan, & Kwon, 2003).
Fischer Indole Synthesis : Murakami (2012) found that the Fischer indole synthesis of ethyl pyruvate 2-methoxyphenylhydrazone with HCl/EtOH resulted in ethyl 6-chloroindole-2-carboxylate as the main product. This reaction demonstrated an abnormal cyclization pattern, previously unobserved, which could have implications for synthesizing indole derivatives (Murakami, 2012).
Indole Rearrangements : Acheson, Prince, and Procter (1979) showed that ethyl 3-methylindole-2-carboxylate could be rearranged by sulphuryl chloride to ethyl 3-methyl-2-oxoindoline-3-carboxylate, demonstrating novel indole rearrangements and potential pathways for synthesizing indoline derivatives (Acheson, Prince, & Procter, 1979).
Synthesis of Ethyl 1-(2,4-Dichlorophenyl)-1H-Pyrazole-3-Carboxylates : Machado et al. (2011) synthesized a series of ethyl 1-(2,4-dichlorophenyl)-1H-pyrazole-3-carboxylates from ethyl 4-methoxy-2-oxoalk[cycloalk]-3-enoates, highlighting the chemical diversity and synthesis possibilities of compounds related to this compound (Machado et al., 2011).
Mechanism of Action
Mode of Action
Ethyl 6-Chloroindole-2-carboxylate may exert its effects through various mechanisms:
- Enzyme Inhibition : The presence of the carboxamide moiety in indole derivatives allows them to form hydrogen bonds with enzymes and proteins, potentially inhibiting their activity .
Result of Action
The molecular and cellular effects of this compound are context-dependent. Potential outcomes include:
- Antiviral Activity : Some indole derivatives exhibit antiviral properties . For instance, methyl 6-amino-4-isobutoxy-1H-indole-2-carboxylate inhibits influenza A virus .
- Other Biological Effects : While not explicitly documented for this compound, indole derivatives can also impact inflammation, cancer, HIV, and more .
properties
IUPAC Name |
ethyl 6-chloro-1H-indole-2-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10ClNO2/c1-2-15-11(14)10-5-7-3-4-8(12)6-9(7)13-10/h3-6,13H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FSMZLIBWSAMADK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC2=C(N1)C=C(C=C2)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10ClNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80426709 | |
Record name | Ethyl 6-Chloroindole-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80426709 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
223.65 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
27034-51-1 | |
Record name | Ethyl 6-Chloroindole-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80426709 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Ethyl 6-chloroindole-2-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What makes the synthesis of Ethyl 6-chloroindole-2-carboxylate unusual in the context of the Fischer indole synthesis?
A1: The Fischer indole synthesis typically involves the cyclization of a phenylhydrazone to form an indole ring. The research paper describes an unexpected outcome when using ethyl pyruvate 2-methoxyphenylhydrazone as the starting material []. Instead of the expected ethyl 7-methoxyindole-2-carboxylate (the "normal" product), the reaction primarily yielded this compound []. This suggests an atypical cyclization occurred on the side of the benzene ring bearing the methoxy substituent, a phenomenon not previously observed in this reaction.
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